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Compound of Interest

Compound Name: Rhenium heptafluoride

Cat. No.: B092789

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhenium heptafluoride (ReF~) is a unique and highly reactive inorganic compound, notable
for being the only thermally stable metal heptafluoride.[1] It appears as a bright yellow
crystalline solid at room temperature.[1] Its potent fluorinating capabilities and unusual
coordination chemistry make it a valuable reagent in specialized areas of chemical synthesis
and materials science. However, its high reactivity, particularly with water and organic
materials, necessitates stringent handling procedures and safety precautions to prevent
hazardous incidents in the laboratory.

These application notes provide a comprehensive guide to the safe handling, storage, and use
of ReF7, along with detailed protocols for common laboratory procedures. The information is
intended for trained professionals working in controlled laboratory environments.

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of ReF7 is essential for its
safe handling.
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Property Value Reference
Molecular Formula ReF7 [1]
Molar Mass 319.196 g/mol [1]
Appearance Bright yellow crystalline solid [1]
Melting Point 48.3 °C (118.9 °F; 321.4 K) [1]
Boiling Point 73.72 °C (164.7 °F; 346.9 K) [1]
Density 4.3 g/cm3 [1]
Solubility in Water Reacts violently [1]
Vapor Pressure 13.41 kPa [1]

Safety and Handling

Due to the lack of a specific Safety Data Sheet (SDS) for Rhenium heptafluoride, the
following precautions are based on data for the closely related and highly hazardous Rhenium
hexafluoride (ReFe) and general best practices for handling highly reactive fluorides.

General Precautions

o Work Area: All manipulations of ReF7 must be conducted in a well-ventilated chemical fume
hood or a glove box with an inert atmosphere (e.g., argon or nitrogen).[2][3]

o Exclusion of Moisture: ReF~ reacts violently with water to produce hydrofluoric acid (HF) and
perrhenic acid (HReOa4).[1] All glassware and equipment must be scrupulously dried before
use.[4]

» Avoid Incompatibilities: Keep ReFz away from water, organic materials, and reducing agents.

[5]

» Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly
after handling.[6]

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory when working with ReF.

PPE Category Item Specification Reference

Tightly fitting chemical
Safety Goggles and splash goggles and a
Eye Protection Y ) 99 P g g_g [51[7]
Face Shield full-face shield are

required.

Neoprene or butyl
rubber gloves are
_ Chemical-Resistant recommended. Check
Hand Protection _ [21[7]
Gloves with the glove
manufacturer for

compatibility.

A flame-resistant lab
coat worn over
) Flame-Resistant Lab chemical-resistant
Body Protection _ . [51[7]
Coat and Apron clothing, along with a
chemical-resistant

apron, is necessary.

A NIOSH-approved
full-face respirator

_ with a cartridge
Full-Face Respirator ) )
) ) ] ] suitable for acid gases
Respiratory Protection ~ with appropriate _
_ and fluorides should
cartridge ) )
be used, especially if

there is a risk of

inhalation.

Storage

o Store ReF7 in a cool, dry, well-ventilated area, away from incompatible materials.[5]

o Containers should be made of compatible materials (e.g., passivated stainless steel or nickel
alloys) and kept tightly sealed.
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o Store in a designated, clearly labeled area for highly reactive and corrosive materials.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving ReF-.
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Emergency Situation

Procedure

Reference

Inhalation

Move the victim to fresh air
immediately. If breathing is
difficult, provide oxygen. If
breathing has stopped, give
artificial respiration. Seek

immediate medical attention.

[8]

Skin Contact

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes
while removing contaminated
clothing. Apply a 2.5% calcium
gluconate gel to the affected
area. Seek immediate medical

attention.

[7]

Eye Contact

Immediately flush eyes with
large amounts of water for at
least 15 minutes, lifting the
upper and lower eyelids. Seek

immediate medical attention.

[8]

Do NOT induce vomiting. If the
person is conscious, rinse their

mouth with water and have

Ingestion them drink one or two glasses [8]
of water to dilute the
substance. Seek immediate
medical attention.

Spill Evacuate the area. Wear full [5]

PPE, including respiratory
protection. For small spills,
absorb the material with an
inert, dry absorbent (e.g., sand
or vermiculite) and place it in a
sealed, labeled container for

disposal. Do not use water or
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combustible materials to clean

up spills.

Experimental Protocols
Protocol for the Synthesis of Rhenium Heptafluoride

This protocol is adapted from the direct fluorination of rhenium metal.
Materials:

e Rhenium metal powder

e Fluorine gas (F2)

¢ High-pressure reaction vessel (e.g., Monel or nickel)

e Heating mantle

e Vacuum line

e Cold trap (liquid nitrogen)

Procedure:

e Ensure all apparatus is meticulously cleaned and dried to remove any traces of moisture.
e Place a known quantity of rhenium metal powder into the reaction vessel.
o Evacuate the reaction vessel to remove air and any residual moisture.

e Slowly introduce fluorine gas into the vessel while monitoring the pressure. The reaction
should be carried out at a pressure of several atmospheres.[4]

e Heat the reaction vessel to 400 °C.[1] The reaction is exothermic and should be carefully
controlled.

e Maintain the reaction temperature and pressure for several hours to ensure complete
conversion.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b092789?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.chas.5c00117
https://en.wikipedia.org/wiki/Rhenium_heptafluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 After the reaction is complete, cool the vessel to room temperature.

o Carefully vent the excess fluorine gas through a suitable scrubber (e.g., soda lime or
activated alumina).

e The product, ReFz, can be purified by fractional distillation or sublimation under vacuum.
Collect the purified product in a cold trap.

Protocol for Handling and Dispensing ReF7

Procedure:

» All operations should be performed in an inert atmosphere glovebox or a high-integrity fume
hood.

e Bring the container of ReF~ to ambient temperature within the controlled atmosphere before
opening to prevent condensation of moisture from the air.

o Use compatible, dry tools (e.g., stainless steel or nickel spatulas) for transferring the solid.
e Weigh the desired amount of ReF7 in a sealed, tared container.

 |If making a solution, slowly add the ReF~ to a dry, compatible solvent (e.g., anhydrous
hydrogen fluoride) with stirring in a cooled reaction vessel. The dissolution may be
exothermic.

 After dispensing, securely seal the ReF7 container and store it appropriately.

o Decontaminate all equipment that has come into contact with ReFz by slowly and carefully
reacting any residue with a suitable quenching agent (e.g., a dilute, cooled solution of
sodium bicarbonate) in a fume hood.

Visualizations
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Workflow for Handling ReF7

Preparation

Don Full PPE

:

Prepare Dry, Inert Atmosphere
(Glovebox or Fume Hood)

:

Ensure Emergency Equipment
is Accessible

Handling

Transfer ReF7 from
Storage Container

l

Weigh and Dispense

:

Perform Reaction or Application

Cleanup and Disposal

Decontaminate Equipment

:

Dispose of Waste Properly

'

Doff PPE
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Emergency Response Protocol for ReF7 Exposure

Emergency Response Protocol for ReF7 Exposure Emergency Response Protocol for ReF7 Exposure

Evacuate Immediate Area
Alert Others and Call for Help

Remove Victim from Contaminated Area
(if safe to do so)
Administer First Aid
(as per protocol)
Seek Immediate Medical Attention

Follow Spill Cleanup Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Rhenium
Heptafluoride (ReF7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092789#handling-and-safety-precautions-for-ref7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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